![molecular formula C18H20N2O6S2 B1247105 rostratin B](/img/structure/B1247105.png)
rostratin B
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Overview
Description
Rostratin B is an organic disulfide isolated from the whole broth of the marine-derived fungus Exserohilum rostratum and has been shown to exhibit antineoplastic activity. It has a role as a metabolite and an antineoplastic agent. It is a bridged compound, a lactam, an organic disulfide, an organic heterohexacyclic compound, a secondary alcohol, a cyclic ketone and a diol.
Scientific Research Applications
Cytotoxic Properties
Rostratin B, along with its analogs Rostratins A, C, and D, has been identified for its cytotoxic properties. Extracted from the marine-derived fungus Exserohilum rostratum, these compounds have shown significant in vitro cytotoxicity against human colon carcinoma (HCT-116) cells. This compound specifically exhibited an IC50 value of 1.9 microg/mL, indicating its potential in cancer research and therapy (Tan, Jensen, Williams, & Fenical, 2004).
Synthesis and Structural Studies
Efficient synthesis methods for this compound have been explored to facilitate further research. A study demonstrated the scalable and divergent total synthesis of rostratin A, which shares structural similarities with this compound. This synthesis involved key steps like enantioselective organocatalytic epoxidation and double C(sp3)-H activation, essential for constructing the complex polycyclic structure of these compounds (Thesmar & Baudoin, 2019). Another study focused on the stereoselective synthesis of functionalized hydroindoles as building blocks for rostratins B-D, showcasing the chemical complexity and the synthetic challenges in producing these compounds (Zhong, Sauter, Nieger, & Bräse, 2015).
properties
Molecular Formula |
C18H20N2O6S2 |
---|---|
Molecular Weight |
424.5 g/mol |
IUPAC Name |
(1R,4R,5S,9S,11R,14R,15S,19S)-5,15-dihydroxy-21,22-dithia-3,13-diazahexacyclo[9.9.2.01,13.03,11.04,9.014,19]docosane-2,8,12,18-tetrone |
InChI |
InChI=1S/C18H20N2O6S2/c21-9-1-3-11(23)13-7(9)5-17-15(25)20-14-8(10(22)2-4-12(14)24)6-18(20,28-27-17)16(26)19(13)17/h7-8,11-14,23-24H,1-6H2/t7-,8-,11+,12+,13-,14-,17-,18-/m1/s1 |
InChI Key |
ICKHXBRXCAORGF-ZJNFRVSGSA-N |
Isomeric SMILES |
C1CC(=O)[C@H]2C[C@@]34C(=O)N5[C@H]6[C@H](CCC(=O)[C@H]6C[C@]5(C(=O)N3[C@H]2[C@H]1O)SS4)O |
SMILES |
C1CC(=O)C2CC34C(=O)N5C6C(CCC(=O)C6CC5(C(=O)N3C2C1O)SS4)O |
Canonical SMILES |
C1CC(=O)C2CC34C(=O)N5C6C(CCC(=O)C6CC5(C(=O)N3C2C1O)SS4)O |
synonyms |
rostratin B |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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